1-(6-chloronaphthalen-2-yl)propan-1-one
Overview
Description
1-(6-Chloronaphthalen-2-yl)propan-1-one (CNP1) is a chlorinated naphthalene derivative that has been studied for its use in a variety of scientific research applications. CNP1 is a highly versatile compound that has been utilized in synthetic organic chemistry, analytical chemistry, and biochemistry. It is a common intermediate used in the synthesis of several pharmaceuticals, pesticides, and other organic compounds. CNP1 has also been studied for its potential as a therapeutic agent.
Scientific Research Applications
1-(6-chloronaphthalen-2-yl)propan-1-one has a wide range of scientific research applications. It is used as an intermediate in the synthesis of several pharmaceuticals, pesticides, and other organic compounds. 1-(6-chloronaphthalen-2-yl)propan-1-one has also been studied for its potential as a therapeutic agent. It has been shown to have anti-inflammatory, anti-bacterial, and anti-cancer properties. 1-(6-chloronaphthalen-2-yl)propan-1-one has been used in the synthesis of several important compounds, such as the anti-inflammatory drug indomethacin and the anti-cancer drug doxorubicin. 1-(6-chloronaphthalen-2-yl)propan-1-one has also been used as a starting material for the synthesis of several other compounds, including the fungicides iprodione and thiabendazole.
Mechanism of Action
The mechanism of action of 1-(6-chloronaphthalen-2-yl)propan-1-one is not fully understood. However, it is believed to act as a pro-drug, meaning that it is converted into an active form in the body. 1-(6-chloronaphthalen-2-yl)propan-1-one has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays an important role in inflammation. Inhibition of COX-2 activity leads to decreased levels of inflammatory mediators, such as prostaglandins and leukotrienes. 1-(6-chloronaphthalen-2-yl)propan-1-one has also been shown to inhibit the activity of several other enzymes involved in inflammation, including phospholipase A2, 5-lipoxygenase, and 12-lipoxygenase.
Biochemical and Physiological Effects
1-(6-chloronaphthalen-2-yl)propan-1-one has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-bacterial, and anti-cancer properties. 1-(6-chloronaphthalen-2-yl)propan-1-one has also been shown to inhibit the activity of several enzymes involved in inflammation, including cyclooxygenase-2 (COX-2), phospholipase A2, 5-lipoxygenase, and 12-lipoxygenase. 1-(6-chloronaphthalen-2-yl)propan-1-one has also been shown to have anti-oxidant and anti-apoptotic properties. In addition, 1-(6-chloronaphthalen-2-yl)propan-1-one has been shown to have neuroprotective effects, as well as to reduce the activity of several enzymes involved in the metabolism of neurotransmitters.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-(6-chloronaphthalen-2-yl)propan-1-one in laboratory experiments is its versatility. 1-(6-chloronaphthalen-2-yl)propan-1-one can be used as a starting material for the synthesis of several important compounds, including pharmaceuticals, pesticides, and other organic compounds. 1-(6-chloronaphthalen-2-yl)propan-1-one can also be used as a therapeutic agent, due to its anti-inflammatory, anti-bacterial, and anti-cancer properties. However, there are also some limitations to using 1-(6-chloronaphthalen-2-yl)propan-1-one in laboratory experiments. 1-(6-chloronaphthalen-2-yl)propan-1-one is a highly reactive compound and can easily undergo side reactions in the presence of oxygen or other reactive compounds. In addition, 1-(6-chloronaphthalen-2-yl)propan-1-one is a highly volatile compound and can easily evaporate in the presence of heat or light.
Future Directions
Given the versatile nature of 1-(6-chloronaphthalen-2-yl)propan-1-one, there are several potential future directions for its use in scientific research. One potential future direction is the use of 1-(6-chloronaphthalen-2-yl)propan-1-one as a therapeutic agent. 1-(6-chloronaphthalen-2-yl)propan-1-one has already been shown to have anti-inflammatory, anti-bacterial, and anti-cancer properties, and further research into its potential therapeutic applications could lead to the development of new treatments for a variety of diseases. Another potential future direction is the use of 1-(6-chloronaphthalen-2-yl)propan-1-one as a starting material for the synthesis of new compounds. 1-(6-chloronaphthalen-2-yl)propan-1-one can be used as a starting material for the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and other organic compounds. Finally, 1-(6-chloronaphthalen-2-yl)propan-1-one could also be used as a tool for studying the biochemical and physiological effects of various compounds. 1-(6-chloronaphthalen-2-yl)propan-1-one could be used to study the effects of various compounds on the activity of enzymes involved in inflammation, the metabolism of neurotransmitters, and other biochemical and physiological processes.
Synthesis Methods
1-(6-chloronaphthalen-2-yl)propan-1-one is synthesized through a multi-step process that begins with the reaction of 1-chloronaphthalene and 1-chloropropan-2-one in the presence of a strong base such as sodium hydroxide. This reaction produces 1-(6-chloronaphthalen-2-yl)propan-1-one, which can then be purified using column chromatography. 1-(6-chloronaphthalen-2-yl)propan-1-one can also be synthesized from 1-chloronaphthalene and 1-chloropropan-2-ol in the presence of a strong base. This reaction produces 1-(6-chloronaphthalen-2-yl)propan-2-ol, which can then be oxidized to 1-(6-chloronaphthalen-2-yl)propan-1-one using a suitable oxidizing agent such as potassium permanganate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(6-chloronaphthalen-2-yl)propan-1-one involves the Friedel-Crafts acylation reaction of 6-chloronaphthalene with propanoyl chloride in the presence of a Lewis acid catalyst.", "Starting Materials": [ "6-chloronaphthalene", "propanoyl chloride", "Lewis acid catalyst" ], "Reaction": [ "Step 1: Dissolve 6-chloronaphthalene in anhydrous dichloromethane.", "Step 2: Add propanoyl chloride dropwise to the reaction mixture while stirring at room temperature.", "Step 3: Add a catalytic amount of Lewis acid catalyst, such as aluminum chloride or ferric chloride, to the reaction mixture.", "Step 4: Heat the reaction mixture to reflux for several hours.", "Step 5: Cool the reaction mixture and quench with water.", "Step 6: Extract the organic layer with dichloromethane.", "Step 7: Dry the organic layer over anhydrous sodium sulfate.", "Step 8: Concentrate the organic layer under reduced pressure to obtain the crude product.", "Step 9: Purify the crude product by column chromatography using a suitable solvent system." ] } | |
CAS RN |
79219-20-8 |
Product Name |
1-(6-chloronaphthalen-2-yl)propan-1-one |
Molecular Formula |
C13H11ClO |
Molecular Weight |
218.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
